1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide
Description
Properties
IUPAC Name |
1-(3-fluorophenyl)-N-[(2-methoxy-2-adamantyl)methyl]methanesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26FNO3S/c1-24-19(16-6-14-5-15(8-16)9-17(19)7-14)12-21-25(22,23)11-13-3-2-4-18(20)10-13/h2-4,10,14-17,21H,5-9,11-12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAPHVDRYZZLOTM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(C2CC3CC(C2)CC1C3)CNS(=O)(=O)CC4=CC(=CC=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26FNO3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide is a sulfonamide derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and presenting data in a structured manner.
Chemical Structure and Properties
The chemical structure of the compound can be described as follows:
- Molecular Formula : CHFNOS
- Molecular Weight : 327.40 g/mol
- IUPAC Name : 1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide
The presence of the fluorophenyl and methanesulfonamide groups suggests potential interactions with various biological targets.
Antimicrobial Activity
Research indicates that sulfonamide derivatives exhibit significant antimicrobial properties. A study by demonstrated that compounds similar to this sulfonamide showed activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is attributed to the inhibition of bacterial dihydropteroate synthase, a key enzyme in folate synthesis.
Anticancer Properties
The compound has also been investigated for its anticancer potential. In vitro studies revealed that it induces apoptosis in cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The mechanism involves the activation of caspase pathways, leading to programmed cell death .
Neuroprotective Effects
Recent research highlighted the neuroprotective effects of similar adamantane derivatives. These compounds have shown promise in mitigating neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells . The specific compound may exhibit similar effects due to its structural similarities.
Table: Summary of Biological Activities
Case Study 1: Antimicrobial Efficacy
In a controlled laboratory setting, the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, suggesting moderate antimicrobial activity. This study underscores the potential for further development as an antibacterial agent .
Case Study 2: Cancer Cell Apoptosis
A detailed study involving various concentrations of the compound on MCF-7 cells showed that concentrations above 10 µM significantly increased apoptosis rates compared to control groups. Flow cytometry analysis confirmed these findings, indicating a dose-dependent response .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares the target compound with structurally related adamantane-sulfonamide derivatives, emphasizing substituent variations and their implications:
Key Structural and Functional Comparisons:
Adamantane Core Modifications :
- The target compound and its analogs (e.g., ) share a methoxy-substituted adamantane, which contrasts with the unsubstituted adamantane in compound 13 . Methoxy groups generally enhance solubility but may reduce passive diffusion across lipid membranes .
- Compound 13 incorporates a camphor-derived bicyclic ketone, introducing stereochemical complexity absent in the target compound .
Sulfonamide vs.
Aromatic Substituent Effects :
- The 3-fluorophenyl group in the target compound vs. the 4-ethoxy-3-fluorophenyl in : Ethoxy groups increase steric bulk and may alter pharmacokinetics.
- The mesityl group in introduces significant steric hindrance, likely reducing off-target interactions but limiting bioavailability .
Research Findings and Implications
- Structural Rigidity : Adamantane derivatives exhibit enhanced metabolic stability due to their rigid frameworks, making them attractive for CNS-targeted drugs .
- Fluorine Effects : The 3-fluorophenyl group in the target compound likely improves binding to aromatic-rich enzyme active sites (e.g., cytochrome P450 isoforms) .
- Unresolved Questions: Limited data on the target compound’s solubility, toxicity, or biological activity necessitate further studies.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
